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Compound of Interest

Compound Name: 5-Benzothiopheneboronic acid
CAS No.: 845872-49-3
Cat. No.: B1286105
Get Quote
. J

Executive Summary & Chemical Identity

5-Benzothiopheneboronic acid (CAS: 845872-49-3) is a critical organoboron building block
used extensively in the synthesis of pharmaceutical agents and organic optoelectronic
materials. Unlike its more labile 2-isomer, the 5-isomer offers a unique vector for extending the
carbon skeleton of the benzo[b]thiophene core while maintaining high metabolic stability.

This guide provides a rigorous technical analysis of the compound, focusing on its synthesis,
reactivity profile in palladium-catalyzed cross-couplings, and strategic application in medicinal
chemistry.

Chemical Profile Table
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Property Specification

CAS Number 845872-49-3

IUPAC Name (1-Benzothiophen-5-yl)boronic acid
Synonyms Benzol[b]thiophene-5-boronic acid; 1-

Benzothien-5-ylboronic acid

Molecular Formula CsH7BO2S
Molecular Weight 178.02 g/mol
Appearance White to off-white powder
Melting Point 256-260 °C (lit.)[1]

. Soluble in DMSO, MeOH, DMF; sparingly
Solubility ]

soluble in water

Storage 2-8°C, under inert atmosphere (Argon/Nitrogen)

Synthesis & Manufacturing Logic
The Regioselectivity Challenge

Direct electrophilic borylation of benzo[b]thiophene typically occurs at the C3 position due to
the high electron density of the thiophene ring. Accessing the C5 position requires a pre-
functionalized precursor, most commonly 5-bromobenzo[b]thiophene.

Validated Synthetic Protocol (Lithium-Halogen
Exchange)

The most reliable route for high-purity synthesis involves a cryogenic lithium-halogen exchange
followed by borate trapping. This method suppresses the formation of "ate" complexes and
minimizes debromination side products.

Step-by-Step Methodology:

 Inert Setup: Flame-dry a 3-neck round bottom flask and purge with Argon.
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Solvation: Dissolve 5-bromobenzo[b]thiophene (1.0 eq) in anhydrous THF (0.2 M
concentration).

Cryogenic Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Critical:
Temperature maintenance is vital to prevent Wurtz-type coupling.

Lithiation: Add n-Butyllithium (1.1 eq, 2.5 M in hexanes) dropwise over 30 minutes. Stir for 1
hour at -78°C.

Borate Trapping: Add Triisopropyl borate (1.2 eq) rapidly. The solution may become viscous.

Hydrolysis: Allow to warm to room temperature (RT) overnight. Quench with 2N HCI until pH
<3.

Isolation: Extract with ethyl acetate, wash with brine, and recrystallize from acetonitrile/water

to remove boroxine anhydrides.

Visualization: Synthesis Pathway
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Figure 1: Cryogenic synthesis of 5-benzothiopheneboronic acid via Lithium-Halogen
exchange.

Reactivity Profile: Suzuki-Miyaura Coupling
Mechanistic Insight & Protodeboronation

Unlike 2-heteroaryl boronic acids (e.g., 2-thienylboronic acid), which are highly prone to
protodeboronation (C-B bond cleavage) under basic conditions, 5-benzothiopheneboronic
acid is significantly more robust. The boron atom is attached to the benzenoid ring, which is
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less acidic and less electron-rich than the thiophene ring, reducing the rate of hydrolytic
cleavage.

However, "self-validating” protocols must still account for base sensitivity.

Optimized Coupling Protocol

Reaction: 5-Benzothiopheneboronic acid + Aryl Halide — Biaryl Product

o Catalyst Selection: Pd(dppf)Cl2-DCM or Pd(PPhs)4 are standard. For sterically hindered
partners, switch to Pd2dbas/S-Phos.

o Base Choice: Use K3POa4 or Cs2COs instead of strong alkoxides (e.g., NaOtBu) to maintain
chemoselectivity.

e Solvent System: 1,4-Dioxane/Water (4:1) is ideal. The water is essential for the
transmetallation step (formation of the hydroxo-palladium complex).

Visualization: Catalytic Cycle
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Figure 2: Suzuki-Miyaura catalytic cycle emphasizing the entry point of the boronic acid.

Applications in Drug Discovery
Selective Estrogen Receptor Modulators (SERMS)

The benzo[b]thiophene core is the pharmacophore of Raloxifene, a blockbuster drug for
osteoporosis.[2]

» Role of 5-Position: Modification at the 5-position allows researchers to tune the electronic
properties of the core without disrupting the critical binding interactions of the 6-hydroxyl
group (which mimics the phenolic A-ring of estradiol).

o Strategy: Suzuki coupling of 5-benzothiopheneboronic acid with 4-substituted phenyl
halides creates novel SERM analogs with altered tissue selectivity profiles [1].
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Bioisosterism in Kinase Inhibitors

The 5-benzothienyl moiety serves as a lipophilic, planar bioisostere for:
 Indole: (e.g., in Tryptophan-mimetic inhibitors).
e Naphthalene: Improving solubility while maintaining hydrophobic contacts.

o Application: Used in the design of VEGFR and PDGFR inhibitors where the sulfur atom
provides unique dipole interactions within the ATP-binding pocket.

Handling, Stability & Safety

 Stability: The compound is susceptible to dehydration, forming boroxine trimers (anhydrides)
upon prolonged storage. This is reversible; the trimer hydrolyzes back to the monomeric acid
under aqueous reaction conditions.

o Protodeboronation Risk: Moderate. Avoid heating >100°C in highly acidic media.
o Safety (MSDS Summary):

o GHS Classification: Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3.

o Handling: Wear nitrile gloves and safety glasses. Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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